3-[(3,4-Dimethoxyphenoxy)methyl]-4,5,6,7-tetrahydro-1,2-benzoxazole

• IUPAC Name: 3-[(3,4-dimethoxyphenoxy)methyl]-4,5,6,7-tetrahydro-1,2-benzoxazole
• InChI: InChI=1S/C16H19NO4/c1-18-15-8-7-11(9-16(15)19-2)20-10-13-12-5-3-4-6-14(12)21-17-13/h7-9H,3-6,10H2,1-2H3
• InChI Key: BNHAUMNLVZUSKC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)OCC2=NOC3=C2CCCC3)OC
• Molecular Formula: C16H19NO4
• Molecular Weight: 289.33 g/mol

Description

3-[(3,4-Dimethoxyphenoxy)methyl]-4,5,6,7-tetrahydro-1,2-benzoxazole, also known as DMXB-A, is a synthetic compound that has been extensively studied for its potential use in treating various neurological disorders. DMXB-A belongs to the class of compounds known as benzoxazoles, which have been shown to have a range of biological activities, including anti-inflammatory, antioxidant, and neuroprotective effects.

Mechanism of Action

3-[(3,4-Dimethoxyphenoxy)methyl]-4,5,6,7-tetrahydro-1,2-benzoxazole acts as a partial agonist at the α7 nicotinic acetylcholine receptor (nAChR), which is a ligand-gated ion channel that is widely expressed in the central nervous system. Activation of the α7 nAChR has been shown to have a range of neuroprotective effects, including reducing inflammation, promoting synaptic plasticity, and enhancing cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including reducing oxidative stress, improving mitochondrial function, and promoting the growth and survival of neurons. This compound has also been shown to have anti-inflammatory effects, which may be mediated by its effects on the α7 nAChR.

Advantages and Limitations for Lab Experiments

One advantage of 3-[(3,4-Dimethoxyphenoxy)methyl]-4,5,6,7-tetrahydro-1,2-benzoxazole is that it has been extensively studied in preclinical models, and has been shown to have a range of neuroprotective effects. However, one limitation of this compound is that it has not yet been tested in clinical trials, and its safety and efficacy in humans is not yet known.

Future Directions

There are several potential future directions for research on 3-[(3,4-Dimethoxyphenoxy)methyl]-4,5,6,7-tetrahydro-1,2-benzoxazole. One area of interest is the development of more potent and selective α7 nAChR agonists, which may have improved therapeutic potential. Another area of interest is the development of novel delivery methods for this compound, such as nanoparticles or liposomes, which may improve its bioavailability and efficacy. Finally, there is interest in exploring the potential use of this compound in combination with other drugs or therapies, such as stem cell transplantation or gene therapy, to enhance its neuroprotective effects.

Synthesis Methods

3-[(3,4-Dimethoxyphenoxy)methyl]-4,5,6,7-tetrahydro-1,2-benzoxazole can be synthesized using a variety of methods, including the reaction of 3,4-dimethoxyphenol with formaldehyde and ammonium chloride, followed by cyclization with 2-aminoethanol. Alternatively, this compound can be synthesized using a modified Pictet-Spengler reaction, which involves the condensation of 3,4-dimethoxyphenethylamine with 2-formylphenol.

Scientific Research Applications

3-[(3,4-Dimethoxyphenoxy)methyl]-4,5,6,7-tetrahydro-1,2-benzoxazole has been extensively studied for its potential use in treating various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia. This compound has been shown to have a range of neuroprotective effects, including reducing oxidative stress, improving mitochondrial function, and promoting the growth and survival of neurons.